Cas no 73279-52-4 (Phenol, 4-[[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]oxy]-)

Phenol, 4-[[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]oxy]- structure
73279-52-4 structure
Product Name:Phenol, 4-[[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]oxy]-
CAS No:73279-52-4
MF:C12H7F4NO2
MW:273.1830971241
CID:542739
PubChem ID:15592835
Update Time:2025-04-19

Phenol, 4-[[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]oxy]-
    • 4-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]oxyphenol
    • 4-{[3-Fluoro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenol
    • DTXSID00575364
    • 73279-52-4
    • SCHEMBL9587283
    • 4-(3-fluoro-5-trifluoromethylpyridin-2-yloxy)-phenol
    • 4-((3-FLUORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL)OXY)PHENOL
    • Inchi: 1S/C12H7F4NO2/c13-10-5-7(12(14,15)16)6-17-11(10)19-9-3-1-8(18)2-4-9/h1-6,18H
    • InChI Key: CNKVGMBZCWTWQY-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 273.04129111g/mol
  • Monoisotopic Mass: 273.04129111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.4Ų
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